![molecular formula C10H22ClN B1485359 2-(3,3-Dimethylcyclohexyl)ethan-1-amine hydrochloride CAS No. 2097965-17-6](/img/structure/B1485359.png)
2-(3,3-Dimethylcyclohexyl)ethan-1-amine hydrochloride
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Overview
Description
Scientific Research Applications
Synthesis and Identification of Analogs
- A study focused on the synthesis, identification, and analysis of bk-2C-B, a cathinone analogue of the phenethylamine 2C-B, utilizing techniques such as nuclear magnetic resonance spectroscopy and high-resolution mass spectrometry. This research highlights the methods used to identify and synthesize novel compounds, potentially relevant to understanding the synthesis pathways of complex amines (Power et al., 2015).
Chemical Properties and Applications
- Investigations into the properties and applications of fragrance materials, such as 1-(3,3-dimethylcyclohexyl)ethan-1-one, demonstrate the multifaceted roles of cyclic ketones in industrial applications, including their toxicological and dermatological impacts (Scognamiglio et al., 2013).
Novel Synthetic Routes
- Research on developing new chiral palladacycles for asymmetric synthesis explores innovative pathways for creating enantioselective compounds, underscoring the importance of novel ligands in catalysis and synthetic chemistry (Yap et al., 2014).
Protective Groups in Organic Synthesis
- A study describing the use of 2-(2-aminophenyl)-acetaldehyde dimethyl acetal as a novel reagent for protecting carboxylic acids showcases the role of amine derivatives in facilitating complex organic synthesis processes (Arai et al., 1998).
Prodrug Development
- Research into amine prodrugs utilizing hydroxy amide lactonization for redox-sensitive amide prodrug creation illustrates the potential of dimethyl derivatives in medicinal chemistry for targeted drug delivery systems (Amsberry & Borchardt, 2004).
properties
IUPAC Name |
2-(3,3-dimethylcyclohexyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N.ClH/c1-10(2)6-3-4-9(8-10)5-7-11;/h9H,3-8,11H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOCRDGVMYWGQNY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC(C1)CCN)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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